BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Methylcyclopentanol: A Comprehensive
Technical Guide to Safety, Handling, and MSDS
Information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for 3-Methylcyclopentanol. The following sections detail its
chemical and physical properties, potential hazards, safe handling and storage procedures,
emergency response protocols, and toxicological information. This guide is intended for
professionals in research, scientific, and drug development fields who may handle this
compound.

Chemical and Physical Properties

3-Methylcyclopentanol is a flammable, colorless liquid. A summary of its key physical and
chemical properties is presented in Table 1 for easy reference.
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Property Value Reference(s)
CAS Number 18729-48-1 [11[2][3][41[5]
Molecular Formula CeH120 [21[3]1[41[5]
Molecular Weight 100.16 g/mol [2][4]
Appearance Clear, colorless liquid [11[3]

Boiling Point 149-150 °C (at 760 mmHg) [2][6]

Flash Point 55 °C (131 °F) - closed cup [1112114]
Density 0.91 g/mL at 25 °C [2][41[6]
Refractive Index n20/D 1.446 [2][4][6]
Synonyms Cyclopentanol, 3-methyl- [11[3]

Hazard Identification and Classification

3-Methylcyclopentanol is classified as a flammable liquid.[2][3][7] While extensive
toxicological data is not available, it is known to cause eye and skin irritation, as well as
respiratory and digestive tract irritation.[1] Ingestion of large amounts may lead to central
nervous system depression.[1]

GHS Classification: Flammable liquids, Category 3.[2][3][7]

Signal Word: Warning[2][3][7]

Hazard Statements:

e H226: Flammable liquid and vapor.[2][3][7]

Potential Health Effects:

o Eye: May cause irritation, chemical conjunctivitis, and corneal damage.[1]

» Skin: May cause irritation and dermatitis.[1]
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Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. May
cause central nervous system depression if large amounts are ingested.[1]

Inhalation: May cause respiratory tract irritation. Vapors may cause dizziness or suffocation.

[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 3-

Methylcyclopentanol.

Handling

Wash thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][7]
Use spark-proof tools and explosion-proof equipment.[1][7]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed.[1][7]

Keep away from heat, sparks, and open flames.[1][7]

Avoid ingestion and inhalation.[1]

Storage

Store in a tightly closed container.[1]
Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
Keep away from sources of ignition.[1][8]

Store in a "flammables-area”.[1][3][8]
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 3-
Methylcyclopentanol:

PPE Specification Reference(s)

Appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [1]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
gloves to prevent skin
exposure. Nitrile rubber gloves
are a suitable option for
Skin Protection incidental contact. Fo.r direct or OIONLA][12]
prolonged contact, thicker,
chemical-resistant gloves
should be used. Wear
appropriate protective clothing

to prevent skin exposure.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or

Respiratory Protection European Standard EN 149 [1112]
must be followed whenever
workplace conditions warrant a
respirator's use. A type ABEK
(EN14387) respirator filter is

recommended.

Emergency Procedures and First Aid
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First Aid Measures

Exposure First Aid Procedure Reference(s)

Immediately flush eyes with
plenty of water for at least 15

Eyes minutes, occasionally lifting the  [1]
upper and lower eyelids. Get

medical aid immediately.

Get medical aid. Flush skin
with plenty of water for at least
) 15 minutes while removing
Skin ) ) [1]
contaminated clothing and
shoes. Wash clothing before

reuse.

Get medical aid immediately.

Do NOT induce vomiting. If the

person is conscious and alert,
Ingestion rinse their mouth and drink 2-4  [1]

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [1]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.
Water may be ineffective in extinguishing the fire but can be used to cool fire-exposed
containers.[1]
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 Firefighting Instructions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear. Vapors
are heavier than air and may travel to a source of ignition and flash back.[1]

Accidental Release Measures

o Spill/lLeak Procedures: Remove all sources of ignition.[1]
o Use a spark-proof tool.[1]
e Provide ventilation.[1]

o Absorb the spill with an inert, non-combustible material such as earth, sand, or vermiculite.
Do not use combustible materials like sawdust.[1]

Toxicological Information

The toxicological properties of 3-Methylcyclopentanol have not been fully investigated.[1][8]
No specific LD50 or LC50 data is readily available in the public domain.[8] However, it is known
to be an irritant and may cause central nervous system depression upon ingestion of large
quantities.[1]

Experimental Protocols

While specific experimental data for 3-Methylcyclopentanol is limited, standardized test
guidelines established by the Organisation for Economic Co-operation and Development
(OECD) are used to determine the safety of chemical substances. These protocols provide a
framework for assessing toxicity and other hazards.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is a stepwise procedure using a small number of animals to estimate the acute
oral toxicity of a substance.

o Principle: The substance is administered orally to a group of animals (typically three females)
at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[13] The
outcome (mortality or survival) determines the dose for the next step.[13]
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e Procedure:

o

A starting dose is selected based on available information about the substance.

The substance is administered to three animals.

[¢]

[e]

The animals are observed for signs of toxicity and mortality for up to 14 days.

[e]

If no mortality occurs, the next higher dose level is used in a new group of three animals.

(¢]

If mortality occurs, the next lower dose level is used.

o Endpoint: The test allows for the classification of the substance into a toxicity category based
on the observed mortality at different dose levels.[13]

Skin Irritation/Corrosion - OECD Test Guideline 404

This guideline describes procedures for assessing the potential of a substance to cause skin
irritation or corrosion.

¢ Principle: The test substance is applied to the skin of an animal (typically a rabbit) for a
defined period.

e Procedure:

[¢]

A small area of the animal's fur is clipped.

[¢]

The test substance is applied to a small patch of skin and covered with a gauze patch.

[e]

The patch is left in place for a specified duration (e.g., 4 hours).

o

After removal of the patch, the skin is observed for signs of erythema (redness) and
edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).

» Endpoint: The severity of the skin reactions is scored, and the substance is classified as an
irritant or corrosive based on these scores.

Eye Irritation/Corrosion - OECD Test Guideline 405
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This test assesses the potential of a substance to cause serious eye damage.
e Principle: The test substance is instilled into the eye of an animal (typically a rabbit).
e Procedure:

o Asingle dose of the test substance is applied to one eye of the animal. The other eye
serves as a control.

o The eyes are examined for signs of irritation, including redness of the conjunctiva,
swelling, and corneal opacity, at specific intervals (e.g., 1, 24, 48, and 72 hours).

o Endpoint: The severity of the eye reactions is scored, and the substance is classified based
on the persistence and severity of the observed effects.

Visualizations

The following diagrams illustrate key workflows for the safe handling and emergency response
related to 3-Methylcyclopentanol.
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Start Handling
3-Methylcyclopentanol

:

Wear Appropriate PPE:
- Safety Goggles Work in a Well-Ventilated Area
- Chemical Resistant Gloves (e.g., Fume Hood)
- Lab Coat

Transfer Chemical

During Transfer

Ground and Bond Containers Use Spark-Proof Tools Store Properly

- Tightly Closed Container
- Cool, Dry, Well-Ventilated Area
- Flammables Cabinet
- Away from Ignition Sources

'

End of Handling

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methylcyclopentanol.
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Emergency Event

Personal Exposure?

Nt Yes No No
Evacuate Area A
Remove Ignition Sources Use CO2, Dry Chenmical, or Foam
Ventilate Use Water Spray to Cool Containers No Further Immediate Action
Absorb with Inert Material Wear Full Protective Gear & SCBA

Collect in Sealed Container

Type of

Remove Contaminated Clothing Elush|Eyes with Water for 15.min Move to Fresh Air Do NOT Induce Vomiting
Flush Skin with Water for 15 min v Give Oxygen/Artificial Respiration if Needed Rinse Mouth, Drink Water/Milk
Seek Medical Aid Seek Medical Aid Seek Immediate Medical Aid

Seek Immediate Medical Aid

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for 3-Methylcyclopentanol Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Methylcyclopentanol: A Comprehensive Technical
Guide to Safety, Handling, and MSDS Information]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093247#3-methylcyclopentanol-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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